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Compound of Interest

Compound Name: Potassium ionophore 111

Cat. No.: B1599003

An In-Depth Technical Guide to Potassium lonophore Il (BME-44)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Potassium lonophore lll, also known as BME-44, is a highly selective, lipophilic molecule
designed to facilitate the transport of potassium ions (K+) across lipid membranes. Its core
structure is based on a bis(benzo-15-crown-5) ether, which provides a specific coordination
environment for the potassium ion. This high affinity and selectivity make it an essential
component in the fabrication of potassium-selective electrodes for analytical chemistry and a
valuable tool in biological research for modulating intracellular potassium concentrations. This
guide provides a comprehensive overview of its chemical properties, mechanism of action, key
applications, quantitative performance data, and detailed experimental protocols.

Chemical and Physical Properties

Potassium lonophore Il is a synthetic ionophore valued for its high lipophilicity and selectivity
for potassium ions over other common cations like sodium and ammonium.[1]
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Property Value Reference

2-Dodecyl-2-methyl-1,3-
ropanediyl bis[N-[5'-

Systematic Name p. P YbisIN [2]
nitro(benzo-15-crown-5)-4'-

ylJcarbamate]

Common Synonym BME-44 [1]
CAS Number 99348-39-7

Molecular Formula Ca6H70N4O1s [3]
Molecular Weight 967.06 g/mol

Appearance Yellow powder [3]
Solubility Soluble in chloroform, THF [3]

Store at -20°C, protected from
Storage . _ [3]
light and moisture

Core Function and Mechanism of Action

As a "carrier" ionophore, Potassium lonophore lll functions by binding a potassium ion,
encapsulating it within its lipophilic exterior, and shuttling it across a hydrophobic lipid bilayer.[4]
This process is a form of facilitated diffusion.

o Complexation: On one side of the membrane, the ionophore's crown ether cavities
selectively bind a K+ ion.

e Translocation: The resulting lipophilic complex then diffuses across the lipid membrane.

o Decomplexation: On the opposite side of the membrane, where the K* concentration is
lower, the ion is released, and the free ionophore diffuses back to repeat the cycle.

This transport mechanism disrupts the natural ion gradients maintained by cells or allows for
the potentiometric measurement of ion activity in electrochemical sensors.[4]
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Figure 1: Mechanism of carrier-mediated ion transport by Potassium lonophore lil.
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Applications
lon-Selective Electrodes (ISEs)

The primary application of Potassium lonophore lll is as the active sensing component in
potentiometric ISEs, particularly for analyzing biological fluids like blood, plasma, and urine.[3]
[5][6] The ionophore is embedded in a poly(vinyl chloride) (PVC) membrane, where its selective
binding of K* generates a potential difference across the membrane that is proportional to the
logarithm of the potassium ion activity in the sample.

Quantitative Performance Data for ISEs

The following table summarizes the performance characteristics of a typical ISE formulated
with Potassium lonophore Ill. The selectivity coefficient, log KpotK,M, indicates the
preference for potassium (K) over an interfering ion (M); a more negative value signifies better

selectivity.
Parameter Value Reference
Linear Detection Range 75x10°Mto 10t M K+ [6]
Slope of Response 59.2 mV/decade (Nernstian) [6]
log KpotK,Na -3.08 [6]
log KpotK,Li -3.14 [6]
log KpotK,Ca -3.80 [6]
log KpotK,Mg -3.92 [6]

Biological and Pharmacological Research

In cell biology, Potassium lonophore lll is used as a tool to manipulate intracellular K+ levels,
thereby studying the downstream physiological consequences.[3] Perturbing potassium
homeostasis can affect numerous cellular processes.[7]

« Induction of Apoptosis: A significant efflux of intracellular K* is an early event in apoptosis.
By artificially increasing K+ permeability, ionophores can trigger this process, making them
useful for studying programmed cell death pathways.[7][8][9]
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o Metabolism and Proliferation: Since K+ gradients are crucial for maintaining membrane
potential and the function of many enzymes, the ionophore can be used to study how these
gradients influence cell growth, metabolism, and proliferation.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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